Cas no 105507-58-2 (Phosphonic acid,(3-methyloxiranyl)-, calcium salt (1:1), (2R-trans)- (9CI))

Phosphonic acid,(3-methyloxiranyl)-, calcium salt (1:1), (2R-trans)- (9CI) structure
105507-58-2 structure
Product Name:Phosphonic acid,(3-methyloxiranyl)-, calcium salt (1:1), (2R-trans)- (9CI)
CAS No:105507-58-2
MF:C3H7CaO4P
MW:178.137041330338
CID:126750
Update Time:2024-03-05

Phosphonic acid,(3-methyloxiranyl)-, calcium salt (1:1), (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,(3-methyloxiranyl)-, calcium salt (1:1), (2R-trans)- (9CI)
    • Phosphonic acid, (3-methyloxiranyl)-, calcium salt (1:1), (2R-trans)-
    • fosfomycin calcium
    • Inchi: 1S/C3H7O4P.Ca.2H/c1-2-3(7-2)8(4,5)6;;;/h2-3H,1H3,(H2,4,5,6);;;/t2-,3-;;;/m1.../s1
    • InChI Key: MGEZKFNCJQWFFO-JZNNMOPTSA-N
    • SMILES: P([C@H]1O[C@@H]1C)(O)(O)=O.[Ca]

Computed Properties

  • Exact Mass: 175.955
  • Monoisotopic Mass: 175.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7A^2

Experimental Properties

  • Boiling Point: 342.7 °C at 760 mmHg
  • Flash Point: 161 °C
  • PSA: 85.53000
  • LogP: 0.78530

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